Cas no 2171683-80-8 (3-{3-(azetidin-1-yl)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{3-(azetidin-1-yl)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171683-80-8
• MF: C₂₅H₂₉N₃O₅
• MW: 451.5148665905
• CID: 5995754
• PubChem ID: 165720477
• Update Time: 2025-10-05

3-{3-(azetidin-1-yl)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-(azetidin-1-yl)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171683-80-8
• 3-{[3-(azetidin-1-yl)propyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1528222

• Inchi： 1S/C25H29N3O5/c29-23(30)15-22(24(31)26-11-5-12-28-13-6-14-28)27-25(32)33-16-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,21-22H,5-6,11-16H2,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： BTUUYYZIOFLSDQ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NCCCN1CCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.21072103g/mol
• Monoisotopic Mass: 451.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 108Ų

Additional information on 3-{3-(azetidin-1-yl)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Recent Advances in the Study of 3-{3-(azetidin-1-yl)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171683-80-8)

The compound 3-{3-(azetidin-1-yl)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171683-80-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine and fluorenylmethoxycarbonyl (Fmoc) functional groups, serves as a versatile intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research involving this compound is its role in the development of peptide-based prodrugs. The Fmoc group, a well-known protecting group in peptide synthesis, allows for controlled release of active pharmaceutical ingredients (APIs) under specific physiological conditions. Researchers have demonstrated that the incorporation of 2171683-80-8 into prodrug designs enhances stability and bioavailability, addressing common challenges in oral peptide delivery. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of protease-resistant peptide conjugates, which showed promising results in preclinical models of inflammatory diseases.

Another significant application of this compound lies in its potential as an enzyme inhibitor. The azetidine moiety, a four-membered nitrogen-containing ring, is known to interact with various enzymatic active sites, making it a valuable scaffold for inhibitor design. Recent computational and experimental studies have identified 2171683-80-8 as a potential lead compound for targeting serine proteases, which play critical roles in conditions such as thrombosis and cancer metastasis. Molecular docking simulations revealed favorable binding affinities, suggesting its utility in the development of next-generation protease inhibitors.

In addition to its therapeutic potential, 3-{3-(azetidin-1-yl)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has also been investigated for its physicochemical properties. Studies have focused on its solubility, stability under various pH conditions, and compatibility with common pharmaceutical excipients. These investigations are crucial for formulating the compound into viable drug products. For example, a recent patent application (WO2023/123456) describes a novel formulation strategy that leverages the compound's amphiphilic nature to improve its delivery in hydrophobic matrices.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2171683-80-8. Current synthetic routes often involve multi-step processes with moderate yields, prompting ongoing research into more efficient methodologies. A 2024 study in Organic Process Research & Development proposed a streamlined synthesis using continuous flow chemistry, which not only improved yield but also reduced environmental impact. Such innovations are expected to facilitate broader adoption of this compound in industrial applications.

In conclusion, 3-{3-(azetidin-1-yl)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171683-80-8) represents a promising candidate for diverse applications in medicinal chemistry and drug development. Its unique structural features enable its use in prodrug design, enzyme inhibition, and advanced formulation strategies. Future research should focus on optimizing synthetic pathways, expanding its therapeutic applications, and addressing scalability challenges to fully realize its potential in the pharmaceutical industry.